Cas no 145821-60-9 ((R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride)

• Product Name: (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride
• CAS No: 145821-60-9
• MF: C₂₂H₃₀ClNO₂S₂
• MW: 440.062102794647
• CID: 2086625
• Update Time: 2025-08-04

(R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride
• (R)-Ethyl 1-[4,4-bis(3-methyl-2-thienyl)-3-butenyl]-3-piperidinecarboxylate hydrochloride
• Ethyl tiagabinate hydrochloride
• Tiagabine ethyl ester hydrochloride
• Tiagabine USP RC A
• Tiagabine Related Compound A(Secondary Standards traceble to USP)

• Inchi： 1S/C22H29NO2S2.ClH/c1-4-25-22(24)18-7-5-11-23(15-18)12-6-8-19(20-16(2)9-13-26-20)21-17(3)10-14-27-21;/h8-10,13-14,18H,4-7,11-12,15H2,1-3H3;1H/t18-;/m1./s1
• InChI Key： OMDTXVBMKZQQCF-GMUIIQOCSA-N
• SMILES： C(C1SC=CC=1C)(C1SC=CC=1C)=CCCN1CCC[C@@H](C(=O)OCC)C1.Cl

(R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride

Introduction to (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride (CAS No. 145821-60-9)

(R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride, with the CAS number 145821-60-9, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of tiagabine, which is a well-known antiepileptic drug. The addition of the 4-carboxy-O-ethyl group introduces unique chemical and pharmacological properties, making it a promising candidate for further research and potential therapeutic applications.

The structure of (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride consists of a bicyclic framework with a substituted carboxylic acid ester group. This configuration not only enhances the compound's stability but also influences its bioavailability and pharmacokinetic profile. Recent studies have highlighted the importance of stereochemistry in drug design, and the (R) configuration of this compound plays a crucial role in its interaction with biological targets.

One of the most notable aspects of (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). This modulation could be beneficial in conditions such as epilepsy, anxiety, and other central nervous system (CNS) disorders. The compound's selectivity for specific GABA receptors has been a focal point in recent research, with findings suggesting improved efficacy compared to traditional antiepileptic drugs.

In terms of synthesis, (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride is typically derived through a multi-step process involving nucleophilic substitution and esterification reactions. The use of chiral resolution techniques ensures the retention of the (R) configuration, which is critical for maintaining the compound's pharmacological activity. Advanced chromatographic methods are employed to isolate and purify the final product, ensuring high purity levels suitable for pharmacological testing.

The pharmacokinetic profile of (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride has been extensively studied in animal models. Results indicate that the compound exhibits favorable absorption characteristics, with optimal bioavailability achieved through oral administration. Its metabolic pathways involve cytochrome P450 enzymes, with major metabolites identified through mass spectrometry analysis. These findings are essential for understanding the compound's safety profile and potential for drug-drug interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride to various biological targets. Molecular docking studies have revealed strong interactions with GABA receptor subtypes, providing insights into its mechanism of action. Additionally, in vitro assays have confirmed its ability to enhance GABAergic transmission, further supporting its therapeutic potential.

The development of (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride as a novel therapeutic agent is currently in preclinical stages. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing its formulation and conducting safety assessments. Regulatory submissions are expected in the near future, paving the way for clinical trials that will evaluate its efficacy in human subjects.

In conclusion, (R)-Tiagabine 4-Carboxy-O-ethyl Hydrochloride represents a significant advancement in antiepileptic drug development. Its unique chemical structure, coupled with promising preclinical results, positions it as a potential breakthrough in the treatment of CNS disorders. Continued research into its pharmacokinetics, safety, and efficacy will be crucial in determining its role in future therapeutic strategies.